Efficient utilization of forestry, agriculture, and marine resources in various manufacturing sectors requires optimizing fiber transformation, dewatering, and drying energy consumption. These processes play a crucial role in reducing the carbon footprint and boosting sustainability within the circular bioeconomy framework. Despite efforts made in the paper industry to enhance productivity while conserving resources and energy through lower grammage and higher machine speeds, reducing thermal energy consumption during papermaking remains a significant challenge. A key approach to address this challenge lies in increasing dewatering of the fiber web before entering the dryer section of the paper machine. Similarly, the production of high-value-added products derived from alternative lignocellulosic feedstocks, such as nanocellulose and microalgae, requires advanced dewatering techniques for techno-economic viability. This critical and systematic review aims to comprehensively explore the intricate interactions between water and lignocellulosic surfaces, as well as the leading technologies used to enhance dewatering and drying. Recent developments in technologies to reduce water content during papermaking, and advanced dewatering techniques for nanocellulosic and microalgal feedstocks are addressed. Existing research highlights several fundamental and technical challenges spanning from the nano- to macroscopic scales that must be addressed to make lignocellulosics a suitable feedstock option for industry. By identifying alternative strategies to improve water removal, this review intends to accelerate the widespread adoption of lignocellulosics as feasible manufacturing feedstocks. Moreover, this review aims to provide a fundamental understanding of the interactions, associations, and bonding mechanisms between water and cellulose fibers, nanocellulosic materials, and microalgal feedstocks. The findings of this review shed light on critical research directions necessary for advancing the efficient utilization of lignocellulosic resources and accelerating the transition towards sustainable manufacturing practices.

Oil wax deposition and precipitation are becoming a major problem during oil production, transportation, and refining. Deposition mitigation by chemical additives, like polymer and surfactants, are commonly used in the oil industry. Because there is no clarity in wax inhibition mechanisms of the additive with crude type and conditions, chemical wax inhibitors are still used in a trial-and-error manner in the oil fields, which is an expensive and inefficient methodology. Understanding the wax inhibition mechanism is important for the design of new inhibitors. This review aims to give an overview of the understanding and development of nanoparticle technology, surfactants, polymer, and their combination in the inhibition of wax deposition. The review looks into lab and pilot plant experiments reported in the recent literature, with more focus on the fundamentals of nanohybridization approaches in wax deposition control, testing methodologies (i.e., thermal, rheological, and morphological analysis), inhibition performance assessment, and mechanisms. The review begins with an overview of bibliometric analysis to shed light on the emerging areas in that field and also explore and analyze the large volumes of scientific data reported from 2000 to 2022 in this field. The performance parameters used for assessing the wax inhibitors in the laboratory are also summarized and addressed. Finally, the challenges and future remarks of the reported chemical inhibitors are reported in this paper. This review provides insights into the integration of nanomaterials into the existing technologies to overcome the existing challenges.

There is a growing interest in the development of degradable and biopolymeric food packaging films (BFPFs) based on green ingredients and strategies due to their biocompatibility, sustainability, and renewable nature of bio-materials. The performance of BFPFs can be improved either by modifying the biopolymer molecules or by combining them with various additives, including nanomaterials, cross-linkers, bioactive compounds and other polymers. Among them, green cross-linking technology is considered as an effective method to improve the performance of BFPFs; citric acid (CA) is widely used as a natural green cross-linker in different BFPFs. In this study, after an overview on CA chemistry, different types of BFPFs cross-linked by CA have been discussed. In addition, this work summarizes the application of CA cross-linked BFPFs/coatings for food preservation in recent years. The role of CA as a cross-linking agent differs in various types of biopolymers, i.e. polysaccharide-based, protein-based and biopolyester-based biopolymers. Moreover, the cross-linking of CA with different biopolymer molecules is mainly related to the CA content and reaction state; the cross-linking process is significantly influenced by conditions such as temperature and pH. In conclusion, this work shows that CA as a natural green cross-linking agent could improve the performance of different BFPFs and enhance their food preservation capacity.

Gel is a class of self-supporting soft materials with applications in many fields. Fast, controllable gelation, micro/nano structure and suitable rheological properties are essential considerations for the design of gels for specific applications. Many methods can be used to control these parameters, among which the additive approach is convenient as it is a simple physical mixing process with significant advantages, such as avoidance of pH change and external energy fields (ultrasound, UV light and others). Although surfactants are widely used to control the formation of many materials, particularly nanomaterials, their effects on gelation are less known. This review summarizes the studies that utilized different surfactants to control the formation, structure, and properties of molecular and silk fibroin gels. The mechanisms of surfactants, which are interfacial and non-interfacial effects, are classified and discussed. Knowledge and technical gaps are identified, and perspectives for further research are outlined. This review is expected to inspire increasing research interest in using surfactants for designing/fabricating gels with desirable formation kinetics, structure, properties and functionalities.

Over the past decade, a new class of slippery, anti-adhesive surfaces known as slippery covalently-attached liquid surfaces (SCALS) has emerged, characterized by low values of contact angle hysteresis (CAH, less than 5°) with water and most solvents. Despite their nanoscale thickness (1 to 5 nm), SCALS exhibit behavior similar to lubricant-infused surfaces, including high droplet mobility and the ability to prevent icing, scaling, and fouling. To date, SCALS have primarily been obtained using grafted polydimethylsiloxane (PDMS), though there are also examples of polyethylene oxide (PEO), perfluorinated polyether (PFPE), and short-chain alkane SCALS. Importantly, the precise physico-chemical characteristics that enable ultra-low CAH are unknown, making rational design of these systems impossible.In this review, we conduct a quantitative and comparative analysis of reported values of CAH, molecular weight, grafting density, and layer thickness for a range of SCALS. We find that CAH does not scale monotonically with any reported parameter; instead, the CAH minimum is found at intermediate values. For PDMS, optimal behavior is observed at advancing contact angle of 106°, molecular weight between 2 and 10 kg mol−1, and grafting density of around 0.5 nm−2. CAH on SCALS is lowest for layers created from end-grafted chains and increases with the number of binding sites, and can generally be improved by increasing the chemical homogeneity of the surface through the capping of residual silanols. We review the existing literature on SCALS, including both synthetic and functional aspects of current preparative methods. The properties of reported SCALS are quantitatively analyzed, revealing trends in the existing data and highlighting areas for future experimental study.

The respiratory tract is one of the most accessible ones to exogenous nanoparticles, yet drug delivery by their means to it is made extraordinarily challenging because of the plexus of aerodynamic, hemodynamic and biomolecular factors at cellular and extracellular levels that synergistically define the safety and efficacy of this process. Here, the use of inorganic nanoparticles (INPs) for inhalable diagnostics and therapies of the lung is viewed through the prism of the history of studies on the interaction of INPs with the lower respiratory tract. The most conceptually and methodologically innovative and illuminative studies are referred to in the chronological order, as they were reported in the literature, and the trends in the progress of understanding this interaction of immense therapeutic and toxicological significance are being deduced from it. The most outstanding actual trends delineated include the diminishment of toxicity via surface functionalization, cell targeting, tagging and tracking via controlled binding and uptake, hybrid INP treatments, magnetic guidance, combined drug and gene delivery, use as adjuvants in inhalable vaccines, and other. Many of the understudied research directions, which have been accomplished by the nanostructured organic polymers in the pulmonary niche, are discussed. The progress in the use of INPs as inhalable diagnostics or therapeutics has been hampered by their well-recognized inflammatory potential and toxicity in the respiratory tract. However, the annual numbers of methodologically innovative studies have been on the rise throughout the past two decades, suggesting that this is a prolific direction of research, its comparatively poor commercial takings notwithstanding. Still, the lack of consensus on the effects of many INP compositions at low but therapeutically effective doses, the plethora of contradictory reports on ostensibly identical chemical compositions and NP properties, and the many cases of antagonism in combinatorial NP treatments imply that the rational design of inhalable medical devices based on INPs must rely on qualitative principles for the most part and embrace a partially stochastic approach as well. At the same time, the fact that the most studied INPs for pulmonary applications have been those with some of the thickest records of pulmonary toxicity, e.g., carbon, silver, gold, silica and iron oxide, is a silent call for the expansion of the search for new inorganic compositions for use in inhalable therapies to new territories.

Some characteristics of silica-based materials, such as the control/adjustment of their physical and chemical properties, compatibility, and friendly-use synthesis methods, have held the attention of several scientific groups over the years. This condition of prominence becomes even more evident when we seek these characteristics at the micro- and/or nanoscale. Among existing methods to obtain these micro/nanomaterials, the Stöber method is the focus of this review. This method is known to enable the production of silica micro- or nanoparticles from reagents of medium-easy manipulation under mild conditions using equipment that is common in most laboratories. However, this method has many nuances that must be considered to guarantee accurate results, either in size or distribution, and to ensure result reproducibility. Thus, in this review, we discuss the effects of the primary components used in the synthesis of these materials (i.e., TEOS, ammonia, and water), as well as those of other reaction conditions, such as solvent, temperature, and ionic strength. Therefore, we discuss studies involving the synthesis and characterization of micro- and nanoparticles over the years to establish discussions between their experimental observations and proposed models. This review provides experimental observations about the synthesis of these materials, as well as discussions according to complementary and/or contradictory evidence found over the years. This review seeks to help those who intend to work with this method and provide certain key points that, in our experience, can be important to obtain desired results.

Due to their exceptional anti-icing, anti-corrosion, and anti-drag qualities, biomimetic metal-derived superwetting surfaces, which are widely employed in the aerospace, automotive, electronic, and biomedical industries, have raised significant concern. However, further applications in other domains have been hampered by the poor mechanical and chemical durability of superwetting metallic surfaces, which can result in metal fatigue and corrosion. The potential for anti-corrosion, anti-contamination, anti-icing, oil/water separation, and oil transportation on surfaces with superwettability has increased in recent years due to the advancement of research in biomimetic superwetting interface theory and practice. Recent developments in functionalized biomimetic metal-derived superwetting surfaces were summarized in this paper. Firstly, a detailed presentation of biomimetic metal-derived superwetting surfaces with unique capabilities was made. The problems with the long-term mechanical and chemical stability of biomimetic metal-derived superwetting surfaces were then examined, along with potential solutions. Finally, in an effort to generate fresh concepts for the study of biomimetic metal-derived superwetting surfaces, the applications of superwetting metallic surfaces in various domains were discussed in depth. The future direction of biomimetic metal-derived superwetting surfaces was also addressed.

With the rapid development of science and technology, superhydrophobic nanomaterials have become one of the hot topics from various subjects. Due to their distinct properties, such as superhydrophobicity, anti-icing and corrosion resistance, superhydrophobic nanomaterials are widely used in industry, agriculture, defense, medicine and other fields. Hence, the development of superhydrophobic materials with superior performance, economical, practical features, and environment-friendly properties are extremely important for industrial development and environmental protection. Aimed to provide a scientific and theoretical basis for the subsequent study on the preparation of composite superhydrophobic nanomaterials, this paper reviewed the latest progress in the research of superhydrophobic surface wettability and the theory of superhydrophobicity, summarized and analyzed the latest development of carbon-based, silicon-based and polymer-based superhydrophobic nanomaterials in terms of their synthesis, modification, properties and structure sizes (diameters), discussed the problems and unique application prospects of carbon-based, silicon-based and polymer-based superhydrophobic nanomaterials.

At present, to solve the threat of electromagnetic wave (EMW) radiation pollution to human health, intelligent control and information security, tremendous efforts have been made to manufacture EMW absorbing materials. For ideal microwave absorption materials (MAMs), it is generally necessary not only to pursue strong microwave absorption (MA) over wide effective absorption bandwidth (EAB), but also to take into account the requirements of light weight, thin matching thickness and chemical stability characteristics. It has been found that magnetite (Fe3O4) is the most promising MAM to absorb and dissipate EMW among various absorbers, because of its good mechanical and chemical stability, controllable morphology, high Curie temperature, easy preparation, economy and excellent magnetic properties. However, the application performance of Fe3O4 absorber with single composition is limited by its easy agglomeration, eddy current, high density, and impedance mismatch. In addition, achieving efficient MA metrics with low absorber loading remains a huge challenge. To overcome these limitations, conjugation with dielectric carbon-based materials and special structural designs have been extensively explored as viable solutions to optimize the microwave absorption performance (MAP) of Fe3O4. This paper reviews the recent research progress of Fe3O4/carbon MAMs, and then the influence of dimensions and structures regulations on the MAPs are introduced in detail. Finally, the current existing problems and future development direction of Fe3O4/carbon composites in the field of MA are also presented.